1-Amino-3-hydroxy-norbornane
Description
1-Amino-3-hydroxy-norbornane is a bicyclic organic compound featuring a norbornane backbone (bicyclo[2.2.1]heptane) substituted with an amino (-NH₂) group at position 1 and a hydroxyl (-OH) group at position 3. This structure confers unique stereochemical and electronic properties due to the rigid norbornane framework and the interplay of functional groups. The compound is synthesized via catalytic methods, such as transition metal-catalyzed annelation reactions, which ensure precise control over regioselectivity and stereochemistry . Its applications span pharmaceutical intermediates, chiral ligands in asymmetric catalysis, and precursors for polymer materials, owing to its structural rigidity and functional versatility.
Properties
Molecular Formula |
C7H13NO |
|---|---|
Molecular Weight |
127.18 g/mol |
IUPAC Name |
4-aminobicyclo[2.2.1]heptan-2-ol |
InChI |
InChI=1S/C7H13NO/c8-7-2-1-5(3-7)6(9)4-7/h5-6,9H,1-4,8H2 |
InChI Key |
RCWSISSPBXFWHK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(CC1C(C2)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs: Adamantane Derivatives
Adamantane-based compounds, such as 3-hydroxy-1-aminoadamantane (CAS 702-82-9) and 1-amino-3-nitroadamantane (CAS 243145-00-8), share functional group similarities but differ in their core ring systems.
| Property | 1-Amino-3-hydroxy-norbornane | 3-Hydroxy-1-aminoadamantane | 1-Amino-3-nitroadamantane |
|---|---|---|---|
| Core Structure | Bicyclo[2.2.1]heptane (norbornane) | Tricyclo[3.3.1.1³,⁷]decane (adamantane) | Tricyclo[3.3.1.1³,⁷]decane (adamantane) |
| Functional Groups | -NH₂ (C1), -OH (C3) | -NH₂ (C1), -OH (C3) | -NH₂ (C1), -NO₂ (C3) |
| Molecular Formula | C₇H₁₁NO | C₁₀H₁₇NO | C₁₀H₁₅N₂O₂ |
| Stereochemical Rigidity | High (bridged bicyclic strain) | Moderate (symmetrical tricyclic) | Moderate (symmetrical tricyclic) |
| Key Applications | Catalysis, polymer precursors | Pharmaceutical intermediates | Energetic materials, APIs |
- Synthesis Differences: Norbornane derivatives (e.g., 1-Amino-3-hydroxy-norbornane) are synthesized via catalytic annelation, often using palladium or nickel catalysts to achieve stereochemical precision . Adamantane derivatives are typically functionalized through electrophilic substitution or hydrogenation due to the inertness of the adamantane skeleton .
- Reactivity: The amino group in norbornane derivatives exhibits higher basicity due to ring strain, whereas adamantane derivatives show greater stability under acidic conditions . Nitro-substituted adamantane (e.g., 1-Amino-3-nitroadamantane) is more reactive in electrophilic aromatic substitution, unlike hydroxyl-substituted analogs .
Functional Group Analogs
- 1-Amino-3-hydroxynorbornane vs. 2-Amino-2-norbornanol: Both compounds share a norbornane backbone but differ in substituent positions. The 1,3-substitution pattern in the former creates a sterically hindered environment, reducing solubility in polar solvents compared to the 2,2-substituted analog .
Hydroxyl vs. Nitro Substituents : Hydroxyl groups enhance hydrogen-bonding capacity (critical in drug design), while nitro groups increase density and thermal stability, making nitro-adamantanes suitable for energetic materials .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
